Cas no 1859276-81-5 (3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile
• CAS No: 1859276-81-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5851319
• PubChem ID: 130859362
• Update Time: 2025-08-05

3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1778893
• 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile
• 1859276-81-5

• Inchi： 1S/C8H11N3O/c1-2-11-6-5-10-8(11)7(12)3-4-9/h5-7,12H,2-3H2,1H3
• InChI Key： RGZWWFQZUVOGBB-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=NC=CN1CC

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile

Research Brief on 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile (CAS: 1859276-81-5): Recent Advances and Applications

3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile (CAS: 1859276-81-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its imidazole core and hydroxypropanenitrile moiety, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's structural features, including the presence of both an imidazole ring and a nitrile group, contribute to its versatility in chemical reactions and biological interactions. Researchers have identified its ability to act as a scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. This has led to its incorporation in the synthesis of potential drug candidates for treating various diseases, including cancer, inflammatory disorders, and infectious diseases.

Recent publications highlight the role of 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile in the development of small-molecule inhibitors targeting key enzymes such as kinases and proteases. For instance, a 2023 study demonstrated its utility in the synthesis of a series of compounds with potent inhibitory activity against a specific kinase implicated in tumor growth. The study reported that derivatives of this compound exhibited low nanomolar IC50 values, suggesting high efficacy in preclinical models.

In addition to its role in drug discovery, this compound has also been investigated for its potential applications in chemical biology. Its ability to form stable complexes with metal ions has been exploited in the design of novel catalysts and imaging agents. A recent study published in a leading chemistry journal described the use of 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile as a ligand in the development of luminescent probes for detecting metal ions in biological systems.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively working on modifying the compound's structure to improve its solubility, metabolic stability, and bioavailability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of developing clinically viable drug candidates.

In conclusion, 3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanenitrile (CAS: 1859276-81-5) represents a valuable building block in medicinal chemistry with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, paving the way for the development of innovative therapeutic agents and tools for biological research. Future studies are expected to focus on translating these findings into clinical applications, addressing current limitations, and exploring new therapeutic avenues.